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Compound of Interest

Compound Name: 7218484536

Cat. No.: B15613570

For Researchers, Scientists, and Drug Development Professionals

Introduction

2218484536 is a potent and selective, brain-penetrant inhibitor of phosphoserine phosphatase
(PSPH).[1] PSPH is the final enzyme in the L-serine biosynthesis pathway, responsible for the
dephosphorylation of O-phospho-L-serine to L-serine. By inhibiting PSPH, 2218484536
effectively reduces the levels of L-serine and subsequently D-serine in astrocytes.[1] This
mechanism of action has positioned 2218484536 as a promising therapeutic candidate for
neurological disorders such as temporal lobe epilepsy (TLE), where elevated serine levels are
implicated in seizure activity.[1] This technical guide provides a comprehensive overview of the
chemical properties, characterization, and relevant experimental protocols for Z218484536.

Chemical Properties and Characterization

A thorough understanding of the physicochemical properties of Z218484536 is essential for its
application in research and development.
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Property Value Source
CAS Number 1223877-07-3 [2]
Molecular Formula C21H17CI2NO Inferred
Molecular Weight 370.27 g/mol Inferred
Binding Affinity (Kd) ~0.23 uM for PSPH [1]

_ o ICso of 0.4 uM for L-serine
In Vitro Activity , [1]
release in cultured astrocytes

ICso0 of 0.38 uM for cellular L-
serine reduction in cultured [1]

astrocytes

Note: Detailed physicochemical properties such as melting point, boiling point, and solubility
are not yet publicly available and would typically be found on a supplier's Certificate of
Analysis.

Signaling Pathway

2218484536 primarily acts on the canonical L-serine biosynthesis pathway. However, the
inhibition of PSPH can have broader implications on cellular signaling.

Canonical L-Serine Biosynthesis Pathway

The primary mechanism of 2218484536 is the direct inhibition of PSPH, the terminal enzyme in
the L-serine biosynthesis pathway. This pathway is crucial for the de novo synthesis of L-serine
from the glycolytic intermediate 3-phosphoglycerate.
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Canonical L-Serine Biosynthesis Pathway
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Downstream Effects of 2218484536

Astrocyte

7218484536

PSPH

gynthesis
Y

L-Serine

Serine Racemase
Y

D-Serine

Release

Synaptic Cleft
Y

D-Serine

Co-agonist binding

Neuron
Y

NMDAR

Modulation
Y

Neuronal Activity

Reduction

Seizure Activity

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15613570?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Pharmacological inhibition of PSPH reduces serine levels and epileptic seizures - PubMed
[pubmed.ncbi.nim.nih.gov]

e 2. medchemexpress.com [medchemexpress.com]

» To cite this document: BenchChem. [Z2218484536: A Technical Guide on its Chemical
Properties and Characterization for Researchers]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15613570#z218484536-chemical-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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